Cas no 16851-56-2 (1H-Indole-2-carboxylicacid, 2,3-dihydro-)

1H-Indole-2-carboxylicacid, 2,3-dihydro- structure

16851-56-2 structure

Product Name:1H-Indole-2-carboxylicacid, 2,3-dihydro-

CAS No:16851-56-2

Molecular Formula:C₉H₉NO₂

Molecular Weight:163.17326

CID:226559

PubChem ID:86074

1H-Indole-2-carboxylicacid, 2,3-dihydro- Properties

Names and Identifiers

- 1H-Indole-2-carboxylicacid, 2,3-dihydro-
- 1H-Indoline-2-carboxylic acid
- DL-INDOLINE-2-CARBOXYLIC ACID
- Indoline-2-carboxylic acid
- 2,3-dihydro-1H-indol-2-carboxylic acid
- 2,3-dihydro-1H-indole-2-carboxylic acid
- 2-indolinecarboxylic acid
- indolin-2-yl carboxylic acid
- Indoline-2-carboxylicAcid,DL
- L-INDOLINE-2-CARBOXYLIC ACID
- (RS)-1H-Indoline-2-carboxylic acid
- (S)-INDOLE-2-CARBOXYLIC ACID
- Indoline-2-carboxylicAcid,DL-
- (S)-1H-INDOLE-2-CARBOXYLIC ACID
- (RS)-INDOLINE-2-CARBOXYLIC ACID
- L-(-)-INDOLINE-2-CARBOXYLIC ACID
- S-(-)-INDOLIUM-2-CARBOXYLIC ACID
- (S)-(-)-INDOLIN-2-CARBOXYLIC ACID
- 1H-Indole-2-carboxylic acid, 2,3-dihydro-, (.+/-.)-
- CHEBI:167001
- NS00093549
- 16851-56-2
- FT-0625473
- 1H-Indole-2-carboxylic acid, 2,3-dihydro-, (A+/-)-
- indoline-2-carboxlic acid
- SB64226
- SB66118
- ZHU9PQB6S7
- indoline-2-carboxilic acid
- (SR)-Indoline-2-carboxylic acid
- 2-Methyl-5-pyrrolidin-2-yl-pyridine
- CHEMBL23081
- BCP26556
- SCHEMBL91080
- SY004089
- NS00089802
- HMS1661N11
- A810978
- CS-M2631
- R-(+)-Indoline-2-carboxylic acid
- (+/-)-2,3-Dihydroindole-2-carboxylic acid
- UNII-ZHU9PQB6S7
- EINECS 240-875-8
- EN300-31717
- F0001-2065
- AKOS005424480
- FT-0642359
- 78348-24-0
- SDCCGMLS-0065896.P001
- ( inverted exclamation markA)-Indoline-2-carboxylic acid
- I-5090
- (+/-)-Indoline-2-carboxylic acid
- racemic indoline-2-carboxylic acid
- EINECS 278-899-6
- SY003767
- SY003766
- AC-1022
- 2,3-Dihydroindole-2-carboxylic acid
- Z343211224
- DTXSID80868549
- AC-27796
- 1H-Indole-2-carboxylic acid, 2,3-dihydro-
- (+)-indoline-2-carboxylic acid
- FS-4787
- SCHEMBL14003020
- MFCD00010635
- AM20060790
- I0394
- Racemic 2,3-dihydro-1H-indole-2-carboxylic acid
- (1)-Indoline-2-carboxylic acid
- FT-0641734
- (2RS)-2-carboxyindoline
- indoline 2-carboxylic acid
- Indoline-2-carboxylic acid, 97%
- +Expand
- InChIKey： QNRXNRGSOJZINA-UHFFFAOYSA-N
- Inchi： 1S/C9H9NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h1-4,8,10H,5H2,(H,11,12)
- SMILES： N1C2C(=CC=CC=2)CC1C(O)=O

Computed Properties

Exact Mass: 163.06300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 163.063
Heavy Atom Count: 12
Complexity: 193
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Surface Charge: 0
Topological Polar Surface Area: 49.3A^2

Experimental Properties

LogP: 1.24580
PSA: 49.33000
Refractive Index: 1.598
Boiling Point: 380 °C at 760 mmHg
Melting Point: 177 °C (dec.)(lit.)
Flash Point: 183.6 °C
Density: 1.286

1H-Indole-2-carboxylicacid, 2,3-dihydro- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AJ12912-5g	1H-Indole-2-carboxylic acid, 2,3-dihydro-, (Â±)-	16851-56-2		5g	$365.00	2024-04-20

1H-Indole-2-carboxylicacid, 2,3-dihydro- Related Literature

1. Visible light-mediated decarboxylative amination of indoline-2-carboxylic acids catalyzed by Rose Bengal

Meng-Jie Zhang,Griffin M. Schroeder,Yan-Hong He,Zhi Guan RSC Adv. 2016 6 96693
2. Index of subjects, 1970

J. Chem. Soc. C 1970 2733
3. A powerful synergistic effect for highly efficient diastereo- and enantioselective phase-transfer catalyzed conjugate additions

Ming-Qing Hua,Lian Wang,Han-Feng Cui,Jing Nie,Xiao-Ling Zhang,Jun-An Ma Chem. Commun. 2011 47 1631
4. New developments in RiPP discovery, enzymology and engineering

Manuel Montalbán-López,Thomas A. Scott,Sangeetha Ramesh,Imran R. Rahman,Auke J. van Heel,Jakob H. Viel,Vahe Bandarian,Elke Dittmann,Olga Genilloud,Yuki Goto,María José Grande Burgos,Colin Hill,Seokhee Kim,Jesko Koehnke,John A. Latham,A. James Link,Beatriz Martínez,Satish K. Nair,Yvain Nicolet,Sylvie Rebuffat,Hans-Georg Sahl,Dipti Sareen,Eric W. Schmidt,Lutz Schmitt,Konstantin Severinov,Roderich D. Süssmuth,Andrew W. Truman,Huan Wang,Jing-Ke Weng,Gilles P. van Wezel,Qi Zhang,Jin Zhong,J?rn Piel,Douglas A. Mitchell,Oscar P. Kuipers,Wilfred A. van der Donk Nat. Prod. Rep. 2021 38 130
5. Formal aromaticity transfer for palladium-catalyzed coupling between phenols and pyrrolidines/indolines

Zihang Qiu,Jiang-Sheng Li,Chao-Jun Li Chem. Sci. 2017 8 6954
6. Decarboxylative reactions with and without light – a comparison

Johanna Schwarz,Burkhard K?nig Green Chem. 2018 20 323
7. Studies related to the chemistry of melanins. Part VII. Attempts to synthesise hydroxylated bi-indolyls, biphenyls, and indoline-2-carboxylic acid as possible intermediates in the formation of melanins from 3,4-dihydroxyphenethylamine and 3,4-dihydroxyphenylalanine

R. F. Chapman,G. A. Swan J. Chem. Soc. C 1970 865
8. Directed electrostatic activation in enantioselective organocatalytic cyclopropanation reactions: a computational study

Miglena K. Georgieva,Filipe J. S. Duarte,A. Gil Santos Org. Biomol. Chem. 2016 14 5965
9. Decarboxylative formation of N-alkyl pyrroles from 4-hydroxyproline

Indubhusan Deb,Daniel J. Coiro,Daniel Seidel Chem. Commun. 2011 47 6473
10. Recent advances in photocatalytic manipulations of Rose Bengal in organic synthesis

Shivani Sharma,Anuj Sharma Org. Biomol. Chem. 2019 17 4384

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